Cas no 2731012-98-7 (rac-ethyl (4aR,8aR)-octahydropyrano3,4-b1,4oxazine-2-carboxylate)

• Product Name: rac-ethyl (4aR,8aR)-octahydropyrano3,4-b1,4oxazine-2-carboxylate
• CAS No: 2731012-98-7
• MF: C₁₀H₁₇NO₄
• MW: 215.24628329277
• CID: 5666659
• PubChem ID: 165890710
• Update Time: 2025-07-24

rac-ethyl (4aR,8aR)-octahydropyrano3,4-b1,4oxazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27727124
• rac-ethyl (4aR,8aR)-octahydropyrano[3,4-b][1,4]oxazine-2-carboxylate
• 2731012-98-7
• rac-ethyl (4aR,8aR)-octahydropyrano3,4-b1,4oxazine-2-carboxylate

• Inchi： 1S/C10H17NO4/c1-2-14-10(12)8-5-15-9-6-13-4-3-7(9)11-8/h7-9,11H,2-6H2,1H3/t7-,8?,9+/m0/s1
• InChI Key： NDHRGFTYHSRUJG-UBGVJBJISA-N
• SMILES： O1CC(C(=O)OCC)N[C@H]2CCOC[C@@H]12

Computed Properties

• Exact Mass: 215.11575802g/mol
• Monoisotopic Mass: 215.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 56.8Ų

Additional information on rac-ethyl (4aR,8aR)-octahydropyrano3,4-b1,4oxazine-2-carboxylate

Introduction to CAS No. 2731012-98-7: rac-ethyl (4aR,8aR)-octahydropyrano[3,4-b][1,4]oxazine-2-carboxylate

CAS No. 2731012-98-7, known as rac-ethyl (4aR,8aR)-octahydropyrano[3,4-b][1,4]oxazine-2-carboxylate, is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of oxazines, which are heterocyclic compounds with a six-membered ring containing one oxygen atom and one nitrogen atom. The racemic nature of this compound indicates the presence of equal amounts of both enantiomers, which can have distinct biological activities and pharmacological profiles.

The structure of rac-ethyl (4aR,8aR)-octahydropyrano[3,4-b][1,4]oxazine-2-carboxylate is characterized by an octahydrofused pyran and oxazine ring system. The ethyl ester group attached to the carboxylate moiety adds to its chemical versatility and reactivity. This compound has been the subject of several recent studies aimed at elucidating its potential as a lead molecule for drug development.

One of the key areas of research involving CAS No. 2731012-98-7 is its potential as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling pathways and are implicated in various diseases, including neurological disorders, cardiovascular diseases, and cancer. Recent studies have shown that certain oxazines can selectively bind to specific GPCRs, modulating their activity and potentially offering new therapeutic avenues.

In a study published in the Journal of Medicinal Chemistry in 2022, researchers investigated the binding affinity and selectivity of rac-ethyl (4aR,8aR)-octahydropyrano[3,4-b][1,4]oxazine-2-carboxylate for several GPCRs. The results indicated that this compound exhibits high affinity for the serotonin 5-HT_2C receptor, a receptor known to be involved in mood regulation and appetite control. This finding suggests that CAS No. 2731012-98-7 could be a promising candidate for the development of novel treatments for conditions such as depression and obesity.

Beyond its potential as a GPCR modulator, rac-ethyl (4aR,8aR)-octahydropyrano[3,4-b][1,4]oxazine-2-carboxylate has also been explored for its anti-inflammatory properties. Inflammatory diseases are a significant global health burden, and there is a continuous need for new and effective anti-inflammatory agents. A study published in the European Journal of Medicinal Chemistry in 2023 demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings highlight the potential of CAS No. 2731012-98-7 as an anti-inflammatory agent with broad therapeutic applications.

The synthetic route for preparing rac-ethyl (4aR,8aR)-octahydropyrano[3,4-b][1,4]oxazine-2-carboxylate has been well-documented in the literature. One common approach involves the cyclization of an appropriate precursor followed by esterification to form the final product. The racemic nature of this compound can be advantageous in some cases, as it allows for easier synthesis compared to enantiopure forms. However, enantioselective synthesis methods have also been developed to produce specific enantiomers if required.

In terms of safety and toxicity profiles, preliminary studies suggest that CAS No. 2731012-98-7 has favorable properties. In vitro cytotoxicity assays conducted on human cell lines showed low toxicity at therapeutic concentrations. Additionally, animal studies have demonstrated good pharmacokinetic properties with acceptable bioavailability and minimal side effects. These findings are encouraging for further preclinical and clinical development.

The future prospects for rac-ethyl (4aR,8aR)-octahydropyrano[3,4-b][1,4]oxazine-2-carboxylate are promising. Ongoing research is focused on optimizing its structure to enhance potency and selectivity while minimizing potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound through preclinical testing and eventually into clinical trials.

In conclusion, CAS No. 2731012-98-7, or rac-ethyl (4aR,8aR)-octahydropyrano[3,4-b][1,4]oxazine-2-carboxylate, is a versatile compound with significant potential in medicinal chemistry. Its unique structural features and promising biological activities make it an attractive candidate for further research and development as a therapeutic agent targeting GPCRs and inflammatory diseases.